2-(benzylthio)-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-benzylsulfanyl-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C17H16N2O3S/c1-20-14-8-13(9-15(10-14)21-2)16-18-19-17(22-16)23-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key: AEWHWKPGZKWULH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)SCC3=CC=CC=C3)OC
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

2-(benzylthio)-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring, which is known for its biological activities.

Scientific Research Applications

Anticancer Properties

1,3,4-Oxadiazole derivatives, including those with dimethoxyphenyl substituents, have shown promising results in anticancer research. A study highlights the synthesis of new 1,3,4-oxadiazole derivatives with dimethoxyphenyl substituents that exhibit significant anticancer activity against various human cancer cell lines, particularly breast cancer cells (Polkam et al., 2021).

Luminescent Properties

Oxadiazoles with dimethoxyphenyl substituents have been synthesized and studied for their spectral luminescent properties. These compounds exhibit high quantum yield luminescence in both polar and nonpolar solvents, demonstrating potential applications in materials science and optoelectronics (Mikhailov et al., 2018).

Antimicrobial Activity

The antimicrobial potential of 2,5-dimethoxyphenyl-1,3,4-oxadiazoles has been explored. A study involving the synthesis of new oxadiazole derivatives with dimethoxyphenyl components showed significant in vitro antimicrobial activity, comparable to commercial antibiotics. This suggests potential applications in developing new antimicrobial agents (Mohana, 2013).

Anticonvulsant Effects

Research on 2-substituted-5-(2-benzyloxyphenyl)-1,3,4-oxadiazoles, which are structurally related, revealed notable anticonvulsant activities. These findings indicate the potential of such compounds in the development of new anticonvulsant drugs (Zarghi et al., 2005).

Anti-Proliferative Activities

The anti-proliferative potential of 1,3,4-oxadiazole N-Mannich bases has been investigated. These compounds, including those with dimethoxyphenyl substituents, have shown promising activity against various cancer cell lines, suggesting their relevance in cancer research and therapy (Al-Wahaibi et al., 2021).

Antimalarial Properties

The antimalarial properties of 1,3,4-oxadiazole derivatives, including those with dimethoxyphenyl substituents, have been explored. This research contributes to the development of new antimalarial drugs, addressing a critical global health issue (Hutt et al., 1970).

Antioxidant Potential

The antioxidant properties of 2,5-disubstituted 1,3,4-oxadiazoles, including dimethoxyphenyl variants, have been evaluated, revealing significant in vitro antioxidant potential. This highlights the potential use of these compounds in oxidative stress-related conditions (Ranganatha & Khanum, 2014).

Pyrolytic Transformations

The study of the pyrolysis of mercaptooxadiazole derivatives, such as 5-phenyl-2-benzylthio-1,3,4-oxadiazole, has provided insights into the thermal behavior and decomposition products of these compounds, which is essential for understanding their stability and potential applications in various fields (Atalla et al., 1994).

Anticancer and Antimycobacterial Agents

The synthesis and evaluation of 2,5-disubstituted 1,3,4-oxadiazole derivatives as anticancer and antimycobacterial agents indicate their potential in addressing critical diseases. These findings highlight the versatility of oxadiazole derivatives in therapeutic applications (Polkam et al., 2017).

Xanthine Oxidase Inhibitory Activity

The synthesis of oxadiazoles with benzylthio substitutions, such as 2-(benzylthio)-5-[1-(4-fluorobenzyl)-3-phenyl-1H-pyrazol-5-yl]-1,3,4-oxadiazoles, and their evaluation for xanthine oxidase inhibitory activity demonstrate potential applications in conditions like gout or hyperuricemia (Qi et al., 2015).

Antimicrobial Schiff Bases

The synthesis of Schiff bases of coumarin-incorporated 1,3,4-oxadiazole derivatives and their evaluation for antimicrobial activity showcase the potential of these compounds in developing new antimicrobial agents (Bhat et al., 2013).